(R)-2-Ethoxy-1-phenylethan-1-amine hydrochloride

• IUPAC Name: 2-ethoxy-1-phenylethanamine;hydrochloride
• InChI: InChI=1S/C10H15NO.ClH/c1-2-12-8-10(11)9-6-4-3-5-7-9;/h3-7,10H,2,8,11H2,1H3;1H
• InChI Key: ITXQVFIMFXHWTP-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(C1=CC=CC=C1)N.Cl
• Molecular Formula: C10H16ClNO
• Molecular Weight: 201.69 g/mol

Description

“®-2-Ethoxy-1-phenylethan-1-amine hydrochloride” likely refers to a compound that contains an ethoxy group (an ethyl group linked to an oxygen atom), a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), and an amine group (a nitrogen atom bonded to hydrogen atoms and/or alkyl groups) in its structure. The “R” denotes the configuration of the chiral center in the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving a compound like “®-2-Ethoxy-1-phenylethan-1-amine hydrochloride” could include reactions with acids or bases, redox reactions, and precipitation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. These properties might include solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Medicinal Chemistry

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Drug Synthesis

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Organic Chemistry Studies

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Ligands

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Adrenoceptors

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Dopamine Receptor

The 2-phenethylamine motif is widely present in nature, from simple, open-chain structures to more complex polycyclic molecular arrangements. .

Mechanism of Action

Target of Action

It is known that phenethylamines, a class of compounds to which this molecule belongs, interact with various targets such asPrimary amine oxidase and Trypsin-1 and Trypsin-2 . These targets play crucial roles in various biological processes, including neurotransmission and digestion .

Mode of Action

Phenethylamines, in general, regulate monoamine neurotransmission by binding to trace amine-associated receptor 1 (taar1) and inhibiting vesicular monoamine transporter 2 (vmat2) in monoamine neurons .

Biochemical Pathways

Phenethylamines are known to be involved in various pathways, including those related todopaminergic neurons , which play a critical role in voluntary movement, stress, or mood .

Pharmacokinetics

Phenethylamines are primarily metabolized byMonoamine Oxidase B (MAO-B) and other enzymes such as MAO-A , SSAOs (AOC2 & AOC3) , PNMT , AANAT , and FMO3 . The half-life of phenethylamines is typically short, with exogenous phenethylamines having a half-life of 5-10 minutes .

Result of Action

Phenethylamines are known to act as central nervous system stimulants in humans .

Action Environment

It is known that the bioavailability and action of phenethylamines can be influenced by factors such as ph, temperature, and the presence of other substances .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, some compounds might be toxic or corrosive. It’s important to refer to the material safety data sheet (MSDS) for specific safety information.